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Compound of Interest

Compound Name: hIgG-hFc receptor-IN-1

Cat. No.: B15141142 Get Quote

Application Notes and Protocols: hIgG-hFc
receptor-IN-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
hIgG-hFc receptor-IN-1 is a small molecule inhibitor that specifically targets the protein-protein

interaction between human immunoglobulin G (hIgG) and the human neonatal Fc receptor

(hFcRn).[1][2][3] By blocking this interaction, the inhibitor disrupts the FcRn-mediated recycling

pathway, leading to accelerated degradation of IgG. This mechanism of action makes hIgG-
hFc receptor-IN-1 a valuable research tool for studying the biological roles of FcRn and a

potential therapeutic agent for autoimmune diseases where pathogenic autoantibodies of the

IgG isotype play a central role.[4][5]

Mechanism of Action
The neonatal Fc receptor (FcRn) is a unique MHC class I-like molecule that plays a critical role

in maintaining the homeostasis of IgG and albumin.[5] FcRn salvages IgG from lysosomal

degradation through a pH-dependent recycling mechanism.[6][7] Endocytosed IgG binds to

FcRn within the acidic environment of early endosomes (pH ~6.0).[8][9][10] This complex is

then recycled back to the cell surface. Upon exposure to the neutral pH of the bloodstream (pH

~7.4), the affinity between IgG and FcRn is greatly reduced, leading to the release of IgG back
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into circulation.[8][9][10] hIgG-hFc receptor-IN-1 competitively inhibits the binding of the Fc

portion of IgG to FcRn, thereby preventing this recycling process and redirecting IgG to the

lysosomal pathway for degradation.

Quantitative Data
Compound Name Target IC50 Description

hIgG-hFc receptor-IN-

1
hIgG-hFcRn 2 µM

A small molecule

inhibitor of the human

immunoglobulin G -

human neonatal Fc

receptor protein-

protein interaction.[1]

[2][3]

Signaling Pathway
The primary pathway affected by hIgG-hFc receptor-IN-1 is the FcRn-mediated IgG recycling

pathway. Inhibition of this pathway leads to a decrease in circulating IgG levels.
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FcRn-Mediated IgG Recycling Pathway and Inhibition
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Cell-Based IgG Recycling Assay Workflow

Start

1. Seed FcRn-expressing
HMEC-1 cells in a 96-well plate

2. Incubate for 48h at 37°C

3. Pre-incubate with hIgG-hFc
receptor-IN-1 for 1h

4. Load cells with human IgG
at pH 6.0 for 4h

5. Wash cells to remove
unbound IgG

6. Incubate in fresh medium
for 24h to allow recycling

7. Collect supernatant

8. Quantify recycled IgG
using ELISA

9. Analyze data and
determine inhibitory effect

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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